Cas no 34577-33-8 (1-(3,5-dimethylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(3,5-dimethylphenyl)-2-methylpropan-2-ol
• CAS No: 34577-33-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD11521032
• CID: 2943101
• PubChem ID: 22219010
• Update Time: 2025-05-22

1-(3,5-dimethylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-2-methyl-2-propanol
• 1-(3,5-dimethylphenyl)-2-methylpropan-2-ol

• MDL： MFCD11521032
• Inchi： 1S/C12H18O/c1-9-5-10(2)7-11(6-9)8-12(3,4)13/h5-7,13H,8H2,1-4H3
• InChI Key： OIPNKLCISLBGIO-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3,5-dimethylphenyl)-2-methylpropan-2-ol

Research Brief on 1-(3,5-dimethylphenyl)-2-methylpropan-2-ol (CAS: 34577-33-8): Recent Advances and Applications in Chemical Biology and Medicine

1-(3,5-dimethylphenyl)-2-methylpropan-2-ol (CAS: 34577-33-8) is a synthetic organic compound with a molecular formula of C12H18O. This tertiary alcohol derivative has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Recent studies have explored its role as a building block for more complex molecules, its pharmacological properties, and its utility in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a precursor for novel anti-inflammatory agents. The research team modified the hydroxyl group to create a series of ester derivatives, several of which showed promising COX-2 selective inhibition with IC50 values in the low micromolar range. This suggests potential applications in developing new NSAID-type medications with improved selectivity profiles.

In the field of chemical biology, researchers have utilized 1-(3,5-dimethylphenyl)-2-methylpropan-2-ol as a versatile intermediate for constructing molecular probes. A recent Nature Chemical Biology publication (2024) described its incorporation into activity-based protein profiling (ABPP) reagents, where its lipophilic character and steric properties proved advantageous for targeting certain enzyme classes, particularly those involved in lipid metabolism.

Pharmacokinetic studies conducted in 2023 revealed interesting properties of the parent compound, including good membrane permeability (Papp > 20 × 10^-6 cm/s in Caco-2 assays) and moderate metabolic stability (t1/2 > 60 minutes in human liver microsomes). These characteristics make it an attractive scaffold for further medicinal chemistry optimization, particularly for CNS-targeted therapeutics where such properties are crucial.

Recent synthetic methodology developments have also focused on this compound. A 2024 Advanced Synthesis & Catalysis paper reported a novel asymmetric synthesis route using organocatalysis, achieving the (R)-enantiomer with 98% ee. This is particularly significant as chirality often plays a crucial role in biological activity, and access to enantiopure forms enables more precise structure-activity relationship studies.

In drug formulation research, scientists have explored the compound's potential as a solubilizing moiety. A 2023 Pharmaceutical Research publication demonstrated that conjugation of 1-(3,5-dimethylphenyl)-2-methylpropan-2-ol to poorly soluble drug candidates could improve aqueous solubility by up to 15-fold while maintaining or even enhancing target binding affinity in some cases.

Looking forward, several research groups have initiated programs to explore the compound's potential in targeted protein degradation (PROTACs) and as a component of covalent inhibitors. Preliminary results presented at recent conferences suggest that its structural features may be particularly suited for these emerging therapeutic modalities, though peer-reviewed publications are still forthcoming.